1-(4-Fluoro-2-nitrophenyl)piperidine
Overview
Description
The compound 1-(4-Fluoro-2-nitrophenyl)piperidine is a chemical structure that is part of a broader class of compounds involving substituted piperidines. These compounds have been studied for various properties, including their neuroleptic activity, reaction kinetics, crystal structure, and potential as radiolabeled probes for biological receptors .
Synthesis Analysis
The synthesis of related compounds typically involves the substitution of the piperidine ring with various groups. For instance, a series of 1-(4-fluorophenyl)-4-(1-piperidinyl)-1-butanones with different substituents at the piperidine ring was synthesized to test for neuroleptic activity . Another example is the synthesis of 1-(2-nitro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol through a condensation reaction . These methods suggest that the synthesis of 1-(4-Fluoro-2-nitrophenyl)piperidine would likely involve similar substitution reactions on the piperidine ring.
Molecular Structure Analysis
The molecular structure of compounds similar to 1-(4-Fluoro-2-nitrophenyl)piperidine has been determined using X-ray crystallography. For example, the crystal structure of 3-butyl-2,6-bis(4-fluorophenyl)piperidin-4-one shows a chair conformation of the piperidine ring with equatorially oriented substituents . Similarly, the crystal structure of 1-(2-nitro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol reveals a chair conformation for the piperidine ring . These findings suggest that 1-(4-Fluoro-2-nitrophenyl)piperidine would also exhibit a specific conformation that could be elucidated through crystallographic studies.
Chemical Reactions Analysis
The reactivity of piperidine derivatives can be complex. For instance, the reaction of 1,1,1-trifluoro-2,2-bis-(4-nitrophenyl)ethane with piperidine bases in dipolar aprotic solvents leads to a multistep mechanism with pre-equilibrium followed by fast addition-elimination steps . This indicates that 1-(4-Fluoro-2-nitrophenyl)piperidine may also participate in multistep reactions, potentially influenced by the presence of electron-withdrawing groups such as the nitro and fluoro substituents.
Physical and Chemical Properties Analysis
The physical and chemical properties of piperidine derivatives can be influenced by their substituents. For example, the presence of fluorophenyl groups can affect the crystal packing through weak interactions, as seen in the crystal structure of 3-butyl-2,6-bis(4-fluorophenyl)piperidin-4-one . The thermal stability of these compounds can be assessed through techniques like TG-DTA and DSC, as demonstrated in the study of 1-(2-Fluoro-4-nitrophenyl)-4-(prop-2-yn-1-yl)piperazine . Therefore, the physical and chemical properties of 1-(4-Fluoro-2-nitrophenyl)piperidine would likely be characterized by its stability, intermolecular interactions, and response to thermal conditions.
Scientific Research Applications
Quantum Chemical Studies
1-(4-Fluoro-2-nitrophenyl)piperidine derivatives have been studied in the context of quantum chemical and molecular dynamic simulation studies. For example, Kaya et al. (2016) investigated the adsorption and corrosion inhibition properties of similar piperidine derivatives on iron. These studies involved calculating global reactivity parameters and examining the adsorption behaviors on metal surfaces (Kaya et al., 2016).
Kinetics and Reaction Mechanisms
Research on kinetics and reaction mechanisms involving piperidine derivatives has been documented. Jarczewski et al. (1986) studied the kinetics of the reaction of a similar piperidine with other compounds in various solvents, shedding light on complex reactions and multistep mechanisms (Jarczewski et al., 1986).
Aromatic Substitution Studies
Pietra et al. (1968) focused on aromatic substitution by piperidine, examining the rates of reactions and kinetic deuterium isotope effects. This research is crucial in understanding the chemical reactivity and substitution patterns of compounds like 1-(4-Fluoro-2-nitrophenyl)piperidine (Pietra et al., 1968).
Crystallographic Studies
Awasthi et al. (2014) conducted thermal and crystallographic studies of a similar piperidine derivative. They synthesized the compound and characterized it using various techniques, including X-ray crystallography. These studies are important for understanding the structural properties of such compounds (Awasthi et al., 2014).
Synthesis and Chemical Properties
Several studies have been conducted on the synthesis and chemical properties of piperidine derivatives. For instance, Wei (2000) explored the etherification of phenylethyl-4 hydroxypiperidines, contributing to the knowledge of synthetic pathways and reactions involving piperidine derivatives (Wei, 2000).
Anticancer Research
Vinaya et al. (2011) synthesized piperidine derivatives to explore their anticancer effects. They found that certain derivatives had antiproliferative activity against human leukemia cells, indicating potential applications in cancer research (Vinaya et al., 2011).
Catalytic Synthesis
Botteghi et al. (2001) documented the synthesis of neuroleptic agents involving piperidine derivatives. This research provides insights into the use of catalysts in the synthesis of complex organic compounds (Botteghi et al., 2001).
properties
IUPAC Name |
1-(4-fluoro-2-nitrophenyl)piperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FN2O2/c12-9-4-5-10(11(8-9)14(15)16)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSBDMNNCMGUEAL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(C=C(C=C2)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00372057 | |
Record name | 1-(4-fluoro-2-nitrophenyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00372057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluoro-2-nitrophenyl)piperidine | |
CAS RN |
719-70-0 | |
Record name | 1-(4-fluoro-2-nitrophenyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00372057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(4-Fluoro-2-nitrophenyl)piperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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